Cas no 394237-21-9 (N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylbutanamide)

N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylbutanamide structure

394237-21-9 structure

Product Name:N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylbutanamide

CAS No:394237-21-9

Molecular Formula:C₁₅H₁₅ClN₆OS₂

Molecular Weight:394.902198076248

CID:6529922

N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylbutanamide Properties

Names and Identifiers

- N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylbutanamide
- Butanamide, N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]-
- InChIKey： JTBYBWFOZUAKKR-UHFFFAOYSA-N
- Inchi： 1S/C15H15ClN6OS2/c1-3-11(24-15-21-17-8-22(15)2)12(23)18-14-20-19-13(25-14)9-4-6-10(16)7-5-9/h4-8,11H,3H2,1-2H3,(H,18,20,23)
- SMILES： C(NC1=NN=C(C2=CC=C(Cl)C=C2)S1)(=O)C(SC1N(C)C=NN=1)CC

Experimental Properties

pka: 7.55±0.50(Predicted)
Density: 1.53±0.1 g/cm3(Predicted)

N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylbutanamide Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Life Chemicals	F0748-0437-2μmol	N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]butanamide	394237-21-9	90%+	2μl	$57.0

N-5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylbutanamide Related Literature

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5. Trace level determination of Hg2+ ions in environmental samples with a mercaptotriazole-functionalized TiO2 nanostructure-based fluorescent probe†

Akshaya K. B.,Reenamole G.,Kezia Sasitharan,Vinod T. P.,Anitha Varghese,Louis George Anal. Methods, 2019,11, 537-547
6. Formation of uniform size anatase nanocrystals from bis(ammonium lactato)titanium dihydroxide by thermohydrolysis

J. Mater. Chem., 1999,9, 3051-3056
7. Understanding CO2 capture mechanisms in aqueous hydrazine via combined NMR and first-principles studies†

Byeongno Lee,Haley M. Stowe,Kyu Hyung Lee,Nam Hwi Hur,Son-Jong Hwang,Eunsu Paek,Gyeong S. Hwang Phys. Chem. Chem. Phys., 2017,19, 24067-24075
8. QSAR modeling for reaction rate constants of eaq− with diverse organic compounds in water†

Chao Li,Gaoliang Wei Environ. Sci.: Water Res. Technol., 2020,6, 1931-1938
9. Boosting exciton dissociation and charge separation in pyrene-based linear conjugated polymers for efficient photocatalytic hydrogen production†

Lei Hao,Rongchen Shen,Shuling Chen,Weiling Bi,Lei Wang,Guijie Liang,Peng Zhang,Xin Li J. Mater. Chem. A, 2022,10, 24064-24072
10. Fractions of arsenic and selenium in fly ash by ultrasound-assisted sequential extraction†

Kai-Qiang He,Meng-Dan Shi,Yang-Hong Jiang,Su-Juan Yu RSC Adv., 2020,10, 9226-9233

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

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